3-Methyl-4-(trifluoromethoxy)anisole

• IUPAC Name: 4-methoxy-2-methyl-1-(trifluoromethoxy)benzene
• InChI: InChI=1S/C9H9F3O2/c1-6-5-7(13-2)3-4-8(6)14-9(10,11)12/h3-5H,1-2H3
• InChI Key: GZTOHIIDEVKPJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)OC(F)(F)F
• Molecular Formula: C9H9F3O2
• Molecular Weight: 206.16 g/mol

Description

3-Methyl-4-(trifluoromethoxy)anisole is an organic compound characterized by the presence of a trifluoromethoxy group attached to an anisole structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-(trifluoromethoxy)anisole typically involves the introduction of the trifluoromethoxy group into the anisole structure. One common method is the reaction of 3-methyl-4-hydroxyanisole with trifluoromethyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out under anhydrous conditions and typically requires a solvent like dimethyl sulfoxide (DMSO) or acetonitrile .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-(trifluoromethoxy)anisole undergoes various chemical reactions, including:

Substitution Reactions: The trifluoromethoxy group can participate in nucleophilic aromatic substitution reactions.

Oxidation Reactions: The methyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The aromatic ring can undergo reduction under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) or hydrogen gas under high pressure.

Major Products

Substitution: Formation of substituted anisoles.

Oxidation: Formation of 3-methyl-4-(trifluoromethoxy)benzaldehyde or 3-methyl-4-(trifluoromethoxy)benzoic acid.

Reduction: Formation of partially or fully hydrogenated derivatives.

Scientific Research Applications

3-Methyl-4-(trifluoromethoxy)anisole has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(trifluoromethoxy)anisole involves its interaction with specific molecular targets. The trifluoromethoxy group can enhance the lipophilicity and metabolic stability of the compound, allowing it to interact more effectively with biological membranes and enzymes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethoxy)anisole: Similar structure but lacks the methyl group.

3-Methyl-4-methoxyanisole: Similar structure but lacks the trifluoromethoxy group.

4-Methoxybenzotrifluoride: Similar trifluoromethoxy group but different overall structure.

Uniqueness

3-Methyl-4-(trifluoromethoxy)anisole is unique due to the combination of the trifluoromethoxy and methyl groups, which confer distinct chemical and physical properties.